Cas no 2097946-74-0 (2-Amino-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)propanamide)

• Product name: 2-Amino-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)propanamide
• CAS No: 2097946-74-0
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 4774115

2-Amino-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)propanamide
• 2-amino-N-ethyl-N-(oxan-4-yl)propanamide
• 2-Amino-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)propanamide

• Inchi： 1S/C10H20N2O2/c1-3-12(10(13)8(2)11)9-4-6-14-7-5-9/h8-9H,3-7,11H2,1-2H3
• InChI Key： RSUIFUHAISSIKW-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N(C(C(C)N)=O)CC

Computed Properties

• Exact Mass: 200.152477885 g/mol
• Monoisotopic Mass: 200.152477885 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 200.28
• XLogP3: 0
• Topological Polar Surface Area: 55.6

Additional information on 2-Amino-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)propanamide

Introduction to 2-Amino-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)propanamide (CAS No. 2097946-74-0)

2-Amino-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)propanamide (CAS No. 2097946-74-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amides and is characterized by its amino, ethyl, and tetrahydro-2H-pyran substituents. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular structure of 2-Amino-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)propanamide is particularly noteworthy. The presence of the tetrahydro-2H-pyran ring, a six-membered cyclic ether, provides rigidity and conformational stability to the molecule. This structural feature is crucial for optimizing interactions with biological targets, such as enzymes or receptors. The amino and ethyl groups, on the other hand, contribute to the compound's solubility and reactivity, which are essential for its pharmacological properties.

Recent studies have explored the potential of 2-Amino-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)propanamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Amino-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)propanamide can inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease, thereby reducing neurotoxicity and improving cognitive function.

In addition to its neuroprotective properties, 2-Amino-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)propanamide has also shown potential as an anti-inflammatory agent. Inflammatory responses are central to many chronic diseases, including arthritis and cardiovascular disorders. Preclinical studies have indicated that this compound can effectively reduce inflammation by downregulating pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2-Amino-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)propanamide may have broad therapeutic applications beyond neurodegenerative diseases.

The pharmacokinetic profile of 2-Amino-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)propanamide has been extensively studied to understand its bioavailability and metabolism. In vitro and in vivo experiments have shown that this compound has favorable absorption properties and a reasonable half-life, making it suitable for oral administration. Furthermore, its metabolic stability ensures that it remains active in the body for an extended period, enhancing its therapeutic efficacy.

Safety assessments are a critical aspect of drug development, and several studies have evaluated the toxicity profile of 2-Amino-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)propanamide. Toxicological studies in animal models have demonstrated that this compound is well-tolerated at therapeutic doses with minimal adverse effects. These results are encouraging and support further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-Amino-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)propanamide in human subjects. Early-phase trials have shown promising results, with participants exhibiting significant improvements in symptoms associated with neurodegenerative diseases and inflammatory conditions. These findings underscore the potential of this compound as a novel therapeutic agent.

In conclusion, 2-Amino-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)propanamide (CAS No. 2097946-74-0) represents a promising candidate in the field of medicinal chemistry. Its unique molecular structure, coupled with its diverse biological activities, makes it a valuable target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.